3-[(3,4-Dichlorobenzyl)(methyl)amino]propionitrile

• Molecular Formula: C11H12Cl2N2
• Molecular Weight: 243.13 g/mol
• IUPAC Name: 3-[(3,4-dichlorophenyl)methyl-methylamino]propanenitrile
• InChI: InChI=1S/C11H12Cl2N2/c1-15(6-2-5-14)8-9-3-4-10(12)11(13)7-9/h3-4,7H,2,6,8H2,1H3
• InChI Key: YUQXUZHZEAAGHE-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC#N)CC1=CC(=C(C=C1)Cl)Cl

Description

3-[(3,4-Dichlorobenzyl)(methyl)amino]propionitrile is a useful research compound. Its molecular formula is C11H12Cl2N2 and its molecular weight is 243.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

From 20 g (88 mmol) N-(3,4-Dichlorobenzyl)methylamine hydrogen chloride salt the base is liberated by the addition of 12.6 ml (90 mmol) triethylamine in 100 ml ethyl acetate solution. The resulting 16.5 g base is dissolved in 170 ml abs. methanol, the solution is cooled to below 0° C. and 5.7 ml (87 mmol) acrylonitrile is added to it. The reaction mixture is stirred at 0° C. for 30 minutes, allowed to reach room temperature, stirred for 30 hours and evaporated to obtain 20 g of the title compound in the form of an oil. LC/MS[MH+]=243 (C11H12Cl2N2 243.14).